N-(2-chloro-4-nitrophenyl)-4-(propanoylamino)benzamide

• Molecular Formula: C16H14ClN3O4
• Molecular Weight: 347.75 g/mol
• IUPAC Name: N-(2-chloro-4-nitrophenyl)-4-(propanoylamino)benzamide
• InChI: InChI=1S/C16H14ClN3O4/c1-2-15(21)18-11-5-3-10(4-6-11)16(22)19-14-8-7-12(20(23)24)9-13(14)17/h3-9H,2H2,1H3,(H,18,21)(H,19,22)
• InChI Key: RDUMRLAEPZCWAL-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])Cl

Description

N-(2-chloro-4-nitrophenyl)-4-(propionylamino)benzamide is a complex organic compound characterized by its unique chemical structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-chloro-4-nitrophenyl)-4-(propionylamino)benzamide typically involves multiple steps, starting with the preparation of the intermediate compounds. The process often includes nitration, chlorination, and amide formation reactions. Specific reaction conditions, such as temperature, solvent, and catalysts, are crucial for achieving high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors and continuous flow processes to ensure consistent quality and efficiency. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

N-(2-chloro-4-nitrophenyl)-4-(propionylamino)benzamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, and solvents like dichloromethane, ethanol, and water. Reaction conditions such as temperature, pressure, and pH must be carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitro derivatives, while reduction may produce amines.

Scientific Research Applications

N-(2-chloro-4-nitrophenyl)-4-(propionylamino)benzamide has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(2-chloro-4-nitrophenyl)-4-(propionylamino)benzamide involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, such as enzyme inhibition or receptor modulation. The exact mechanism depends on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-(2-chloro-4-nitrophenyl)-4-(propionylamino)benzamide include:

• N-(2-chloro-4-nitrophenyl)-4-(acetylamino)benzamide
• N-(2-chloro-4-nitrophenyl)-4-(butyryl-amino)benzamide

Uniqueness

N-(2-chloro-4-nitrophenyl)-4-(propionylamino)benzamide is unique due to its specific chemical structure, which imparts distinct physical and chemical properties. These properties make it suitable for specialized applications that similar compounds may not be able to fulfill.